Cas no 209671-15-8 (2(1H)-Pyrimidinethione,5-(trifluoromethyl)-)

• Product Name: 2(1H)-Pyrimidinethione,5-(trifluoromethyl)-
• CAS No: 209671-15-8
• MF: C₅H₃F₃N₂S
• MW: 180.150929689407
• CID: 242137
• PubChem ID: 22132824
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione,5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,5-(trifluoromethyl)-
• 2(1H)-Pyrimidinethione, 5-(trifluoromethyl)- (9CI)
• 2(1H)-Pyrimidinethione,5-(trifluoromethyl)-(9ci)
• 5-(trifluoromethyl)pyrimidine-2(1H)-thione
• 209671-15-8
• SCHEMBL8044334
• VYBXBTBKHNUZQI-UHFFFAOYSA-N

• Inchi： 1S/C5H3F3N2S/c6-5(7,8)3-1-9-4(11)10-2-3/h1-2H,(H,9,10,11)
• InChI Key： VYBXBTBKHNUZQI-UHFFFAOYSA-N
• SMILES： S=C1N=CC(C(F)(F)F)=CN1

Computed Properties

• Exact Mass: 179.99699
• Monoisotopic Mass: 179.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones